molecular formula C15H24N2O2 B8260552 2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide

2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide

Cat. No.: B8260552
M. Wt: 264.36 g/mol
InChI Key: GIHMCZWJMBRXML-CQSZACIVSA-N
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Description

2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide is a compound with significant interest in various scientific fields due to its unique chemical structure and properties

Preparation Methods

The synthesis of 2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide involves several steps. One common method includes the functionalization of graphene oxide using this compound, which is then characterized by techniques such as FT-IR, Raman, and energy dispersive X-ray spectroscopies . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used in the development of functionalized materials, such as anticorrosion coatings for mild steel . In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological systems. In industry, it is used in the production of advanced materials with enhanced properties.

Mechanism of Action

The mechanism of action of 2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide involves its interaction with specific molecular targets and pathways. For example, when used in anticorrosion coatings, it enhances the barrier properties of the coating by resisting the diffusion of corrosive electrolytes . The exact molecular targets and pathways involved may vary depending on the specific application.

Comparison with Similar Compounds

Similar compounds to 2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide include other functionalized graphene oxide derivatives and phenylacetamide derivatives. These compounds share some structural similarities but may differ in their specific functional groups and properties. The uniqueness of this compound lies in its specific functional groups and the resulting enhanced properties for various applications .

Properties

IUPAC Name

2-[4-[(3R)-3-hydroxy-4-(propan-2-ylamino)butyl]phenyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2O2/c1-11(2)17-10-14(18)8-7-12-3-5-13(6-4-12)9-15(16)19/h3-6,11,14,17-18H,7-10H2,1-2H3,(H2,16,19)/t14-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIHMCZWJMBRXML-CQSZACIVSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NCC(CCC1=CC=C(C=C1)CC(=O)N)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)NC[C@@H](CCC1=CC=C(C=C1)CC(=O)N)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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